Cas no 1805169-32-7 (3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine
• CAS No: 1805169-32-7
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915338
• Update Time: 2025-05-20

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-4-2(11(13)14)1-3(12)10-5(4)6(8)9/h1,6H,(H,10,12)
• InChI Key： JBRHMOOHOHTTPT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(NC=1C(F)F)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9

Additional information on 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine (CAS No. 1805169-32-7): A Comprehensive Overview

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine (CAS No. 1805169-32-7) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development.

The molecular structure of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine is particularly noteworthy. It consists of a pyridine ring substituted with a bromo group at the 3-position, a difluoromethyl group at the 2-position, a hydroxy group at the 6-position, and a nitro group at the 4-position. These functional groups contribute to the compound's unique chemical properties and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a surge in research focused on the synthesis and characterization of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine. One notable study published in the Journal of Organic Chemistry explored the synthesis of this compound using a multi-step process involving bromination, fluorination, hydroxylation, and nitration reactions. The researchers reported high yields and excellent purity, highlighting the robustness of the synthetic route.

The biological activity of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine has also been extensively investigated. Preliminary studies have shown that this compound exhibits potent antimicrobial properties against a range of bacterial and fungal strains. Additionally, it has demonstrated promising antiviral activity, particularly against enveloped viruses such as influenza and herpes simplex virus (HSV). These findings suggest that 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine could be a valuable lead compound for the development of novel antimicrobial and antiviral agents.

Beyond its antimicrobial and antiviral properties, 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine has also shown potential as a lead compound in cancer research. Studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further exploring the anticancer potential of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine.

The physicochemical properties of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine are also important considerations for its application in drug development. The compound is moderately soluble in water and exhibits good stability under physiological conditions. These properties make it suitable for formulation into various dosage forms, including oral tablets, injectable solutions, and topical formulations.

In addition to its direct biological activities, 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine has been used as a building block in the synthesis of more complex molecules. For example, it has been employed as a key intermediate in the preparation of novel pyridine derivatives with enhanced biological activities. This versatility underscores the importance of this compound as a valuable tool in medicinal chemistry.

The safety profile of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-nitropyridine (CAS No. 1805169-32-7) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, further solidifying its importance in the field.